50-21-5

Lactic acid

In Stock

• CAS RN:
• 50-21-5

• Formula:
• C3H6O3
  C3H6O3
  CH3CHOHCOOH
  HC3H5O3

• InChI:
• InChI=1S/C3H6O3/c1-2(4)3(5)6/h2,4H,1H3,(H,5,6)

• InChIKey:
• JVTAAEKCZFNVCJ-UHFFFAOYSA-N

• Remaining 15% contains: water, higher oligomers of lactic acid and other FEMA GRAS components
  Lactic acid is commonly used as a preservative in milk products and also as a flavoring agent.
  Pharmaceutical secondary standards for application in quality control, provide pharma laboratories and manufacturers with a convenient and cost-effective alternative to the preparation of in-house working standards.
  Lactic Acid, DL- is the racemic isomer of lactic acid, the biologically active isoform in humans. Lactic acid or lactate is produced during fermentation from pyruvate by lactate dehydrogenase. This reaction, in addition to producing lactic acid, also produces nicotinamide adenine dinucleotide (NAD) that is then used in glycolysis to produce energy source adenosine triphosphate (ATP).
  Lactic acid appears as a colorless to yellow odorless syrupy liquid. Corrosive to me...

4-(4-Amino-6,7-dimethoxyquinazolin-2-yl)piperazine-1-carbaldehyde;hydrochloride

In Stock

• CAS RN:
• 84050-21-5

• Formula:
• C15H20ClN5O3

• InChI:
• InChI=1S/C15H19N5O3.ClH/c1-22-12-7-10-11(8-13(12)23-2)17-15(18-14(10)16)20-5-3-19(9-21)4-6-20;/h7-9H,3-6H2,1-2H3,(H2,16,17,18);1H

• InChIKey:
• WLBHLVFARVXOAD-UHFFFAOYSA-N

• 4-(4-Amino-6,7-dimethoxyquinazolin-2-yl)piperazine-1-carbaldehyde;hydrochloride is a useful research compound. Its molecular formula is C15H20ClN5O3 and its molecular weight is 353.8 g/mol. The purity is usually 95%.

1-Acetyl-2-methoxypyrrolidine

Usually In Stock

• CAS RN:
• 63050-21-5

• Formula:
• C7H13NO2

• InChI:
• InChI=1S/C7H13NO2/c1-6(9)8-5-3-4-7(8)10-2/h7H,3-5H2,1-2H3

• InChIKey:
• LCLGGVBMHSGFAS-UHFFFAOYSA-N

• 1-Acetyl-2-methoxypyrrolidine is a useful research compound. Its molecular formula is C7H13NO2 and its molecular weight is 143.18 g/mol. The purity is usually 95%.

(1-(5-Nitro-2-furanyl)methyleneamino)tetrahydropyrimidin-2-one methanol propionate

• CAS RN:
• 92950-21-5

• Formula:
• C14H18N4O6

• InChI:
• InChI=1S/C14H18N4O6/c1-2-4-13(19)23-10-16-7-3-8-17(14(16)20)15-9-11-5-6-12(24-11)18(21)22/h5-6,9H,2-4,7-8,10H2,1H3/b15-9+

• InChIKey:
• GMARJEIJEOVNSM-OQLLNIDSSA-N

• (1-(5-Nitro-2-furanyl)methyleneamino)tetrahydropyrimidin-2-one methanol propionate, also known as (1-(5-Nitro-2-furanyl)methyleneamino)tetrahydropyrimidin-2-one methanol propionate, is a useful research compound. Its molecular formula is C14H18N4O6 and its molecular weight is 338.32 g/mol. The purity is usually 95%.

2H-Pyrrol-2-one, 1,5-dihydro-1-methyl-

In Stock

• CAS RN:
• 13950-21-5

• Formula:
• C5H7NO

• InChI:
• InChI=1S/C5H7NO/c1-6-4-2-3-5(6)7/h2-3H,4H2,1H3

• InChIKey:
• VHGGRTWHRJRQKU-UHFFFAOYSA-N

• 2H-Pyrrol-2-one, 1,5-dihydro-1-methyl- is a useful research compound. Its molecular formula is C5H7NO and its molecular weight is 97.12 g/mol. The purity is usually 95%.

Dictyoxepin

• CAS RN:
• 63250-21-5

• Formula:
• C20H32O2

• InChI:
• InChI=1S/C20H32O2/c1-14(2)7-6-8-15(3)17-9-10-20(5)11-12-22-13-16(4)18(20)19(17)21/h7,11-13,15,17-19,21H,6,8-10H2,1-5H3/t15-,17+,18+,19-,20+/m1/s1

• InChIKey:
• HFYSUZOICYWQHK-ZKIDJSGLSA-N

• Dictyoxepin is a natural product found in Dictyota dichotoma with data available.

1,3-Dichloro-5-(sulfinylamino)benzene

In Stock

• CAS RN:
• 21250-21-5

• Formula:
• C6H3Cl2NOS

• InChI:
• InChI=1S/C6H3Cl2NOS/c7-4-1-5(8)3-6(2-4)9-11-10/h1-3H

• InChIKey:
• YNMUHDOFEDDFAW-UHFFFAOYSA-N

• 1,3-Dichloro-5-(sulfinylamino)benzene is a useful research compound. Its molecular formula is C6H3Cl2NOS and its molecular weight is 208.06 g/mol. The purity is usually 95%.

1-(6-Methylpyridin-2-yl)-2-(quinoxalin-6-yl)ethane-1,2-dione

In Stock

• CAS RN:
• 364050-21-5

• Formula:
• C16H11N3O2

• InChI:
• InChI=1S/C16H11N3O2/c1-10-3-2-4-13(19-10)16(21)15(20)11-5-6-12-14(9-11)18-8-7-17-12/h2-9H,1H3

• InChIKey:
• HGTPPHZSQCBWIH-UHFFFAOYSA-N

• 1-(6-Methylpyridin-2-yl)-2-(quinoxalin-6-yl)ethane-1,2-dione is a useful research compound. Its molecular formula is C16H11N3O2 and its molecular weight is 277.28 g/mol. The purity is usually 95%.

N-benzyl-2-cyano-3-[5-(3,4-dichlorophenyl)furan-2-yl]-N-methylprop-2-enamide

Usually In Stock

• CAS RN:
• 518350-21-5

• Formula:
• C22H16Cl2N2O2

• InChI:
• InChI=1S/C22H16Cl2N2O2/c1-26(14-15-5-3-2-4-6-15)22(27)17(13-25)11-18-8-10-21(28-18)16-7-9-19(23)20(24)12-16/h2-12H,14H2,1H3/b17-11+

• InChIKey:
• RMTDGYDBBWIZOC-GZTJUZNOSA-N

• N-benzyl-2-cyano-3-[5-(3,4-dichlorophenyl)furan-2-yl]-N-methylprop-2-enamide is a useful research compound. Its molecular formula is C22H16Cl2N2O2 and its molecular weight is 411.28. The purity is usually 95%.

Ethyl 3-(4-chlorophenyl)-5-[(2-methylbenzoyl)amino]-4-oxothieno[3,4-d]pyridazine-1-carboxylate

In Stock

• CAS RN:
• 851950-21-5

• Formula:
• C23H18ClN3O4S

• InChI:
• InChI=1S/C23H18ClN3O4S/c1-3-31-23(30)19-17-12-32-21(25-20(28)16-7-5-4-6-13(16)2)18(17)22(29)27(26-19)15-10-8-14(24)9-11-15/h4-12H,3H2,1-2H3,(H,25,28)

• InChIKey:
• GNWIHZZPSFAYBV-UHFFFAOYSA-N

• Ethyl 3-(4-chlorophenyl)-5-[(2-methylbenzoyl)amino]-4-oxothieno[3,4-d]pyridazine-1-carboxylate is a useful research compound. Its molecular formula is C23H18ClN3O4S and its molecular weight is 467.92. The purity is usually 95%.

Imidazopyridazin 1

• CAS RN:
• 869650-21-5

• Formula:
• C18H18N4O

• InChI:
• InChI=1S/C18H18N4O/c1-12(23)14-3-2-4-15(9-14)16-11-20-18-8-7-17(21-22(16)18)19-10-13-5-6-13/h2-4,7-9,11,13H,5-6,10H2,1H3,(H,19,21)

• InChIKey:
• IVUBNTNWKIPCPS-UHFFFAOYSA-N

• K00135 is a potent and selective inhibitor of PIM kinases. K00135 was shown to impair survival and clonogenic growth of a panel of human acute leukemia cells. Exposure to K00135 also significantly suppressed in vitro growth of leukemic blasts from five acute myelogenous leukemia patients but not of normal umbilical cord blood mononuclear cells.

3-{1-[6,7-Diethoxy-2-(morpholin-4-yl)quinazolin-4-yl]piperidin-4-yl}-1,6-dimethyl-1,2,3,4-tetrahydroquinazoline-2,4-dione

• CAS RN:
• 178750-21-5

• Formula:
• C31H38N6O5

• InChI:
• InChI=1S/C31H38N6O5/c1-5-41-26-18-22-24(19-27(26)42-6-2)32-30(36-13-15-40-16-14-36)33-28(22)35-11-9-21(10-12-35)37-29(38)23-17-20(3)7-8-25(23)34(4)31(37)39/h7-8,17-19,21H,5-6,9-16H2,1-4H3

• InChIKey:
• MXOWYPVUVPQDNZ-UHFFFAOYSA-N

• KF24345 is an adenosine uptake inhibitor.

1-(1,3-dimethyl-1H-pyrazol-4-yl)hexan-1-one

Usually In Stock

• CAS RN:
• 1174850-21-5

• Formula:
• C11H18N2O

• InChI:
• InChI=1S/C11H18N2O/c1-4-5-6-7-11(14)10-8-13(3)12-9(10)2/h8H,4-7H2,1-3H3

• InChIKey:
• PTEJOFAWIXLOTL-UHFFFAOYSA-N

• 1-(1,3-dimethyl-1H-pyrazol-4-yl)hexan-1-one is a useful research compound. Its molecular formula is C11H18N2O and its molecular weight is 194.278. The purity is usually 95%.

1-[5-bromo-2-(methylsulfanyl)pyrimidin-4-yl]piperidine-4-carboxamide

In Stock

• CAS RN:
• 2549050-21-5

• Formula:
• C11H15BrN4OS

• InChI:
• InChI=1S/C11H15BrN4OS/c1-18-11-14-6-8(12)10(15-11)16-4-2-7(3-5-16)9(13)17/h6-7H,2-5H2,1H3,(H2,13,17)

• InChIKey:
• FLIMCDGEOIVZIX-UHFFFAOYSA-N

• 1-[5-bromo-2-(methylsulfanyl)pyrimidin-4-yl]piperidine-4-carboxamide is a useful research compound. Its molecular formula is C11H15BrN4OS and its molecular weight is 331.23 g/mol. The purity is usually 95%.

Benzyl 5-azaspiro[2.5]octane-5-carboxylate

In Stock

• CAS RN:
• 1454650-21-5

• Formula:
• C15H19NO2

• InChI:
• InChI=1S/C15H19NO2/c17-14(18-11-13-5-2-1-3-6-13)16-10-4-7-15(12-16)8-9-15/h1-3,5-6H,4,7-12H2

• InChIKey:
• RBEUYGBXYIJAEZ-UHFFFAOYSA-N

• Benzyl 5-azaspiro[2.5]octane-5-carboxylate is a useful research compound. Its molecular formula is C15H19NO2 and its molecular weight is 245.32 g/mol. The purity is usually 95%.

3-Chloroquinoline hydrochloride

Usually In Stock

• CAS RN:
• 1195650-21-5

• Formula:
• C9H7Cl2N

• InChI:
• InChI=1S/C9H6ClN.ClH/c10-8-5-7-3-1-2-4-9(7)11-6-8;/h1-6H;1H

• InChIKey:
• KMKQOESIAXHSET-UHFFFAOYSA-N

• 3-Chloroquinoline hydrochloride is a useful research compound. Its molecular formula is C9H7Cl2N and its molecular weight is 200.06 g/mol. The purity is usually 95%.

4-(((4-ethyl-5-methyl-4H-1,2,4-triazol-3-yl)thio)methyl)-5-methyl-2-(p-tolyl)oxazole

Usually In Stock

• CAS RN:
• 1116050-21-5

• Formula:
• C17H20N4OS

• InChI:
• InChI=1S/C17H20N4OS/c1-5-21-13(4)19-20-17(21)23-10-15-12(3)22-16(18-15)14-8-6-11(2)7-9-14/h6-9H,5,10H2,1-4H3

• InChIKey:
• CDAQBLVHVQXEBZ-UHFFFAOYSA-N

• 4-(((4-ethyl-5-methyl-4H-1,2,4-triazol-3-yl)thio)methyl)-5-methyl-2-(p-tolyl)oxazole is a useful research compound. Its molecular formula is C17H20N4OS and its molecular weight is 328.43. The purity is usually 95%.